Cas no 149104-89-2 (4-Bromo-3-methylbenzyl alcohol)

• Product Name: 4-Bromo-3-methylbenzyl alcohol
• CAS No: 149104-89-2
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD09264005
• CID: 834882
• PubChem ID: 10987288
• Update Time: 2025-06-08

4-Bromo-3-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3-methylphenyl)methanol
• 4-Bromo-3-methylbenzyl Alcohol
• -4-Bromo-3-methylphenyl-methanol
• 4-Bromo-3-methylbenzylalcohol,tech
• 4-Bromo-5-methylbenzylalcohol
• BENZENEMETHANOL, 4-BROMO-3-METHYL-
• 4-bromo-3-methylbenzylalcohol
• 2-bromo-5-hydroxymethyltoluene
• 4-Bromo-3-methylbenzenemethanol
• 2-bromo-5-hydroxylmethyltoluene
• HBSHHYYUASJVCG-UHFFFAOYSA-N
• BCP21759
• RP25838
• AB50387
• SY025541
• AB0022395
• 4-Bromo-3-methylbenzyl alcohol

• MDL： MFCD09264005
• Inchi： 1S/C8H9BrO/c1-6-4-7(5-10)2-3-8(6)9/h2-4,10H,5H2,1H3
• InChI Key： HBSHHYYUASJVCG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CO)=CC=1C

Computed Properties

• Exact Mass: 199.98400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.481
• Melting Point: 31-32 ºC
• Boiling Point: 90°C/1mmHg(lit.)
• Flash Point: 125 ºC
• PSA: 20.23000
• LogP: 2.24980

4-Bromo-3-methylbenzyl alcohol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Bromo-3-methylbenzyl alcohol

Recent Advances in the Application of 4-Bromo-3-methylbenzyl alcohol (CAS: 149104-89-2) in Chemical Biology and Pharmaceutical Research

4-Bromo-3-methylbenzyl alcohol (CAS: 149104-89-2) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in drug discovery and chemical biology, particularly in the development of novel therapeutic agents and probes for biological systems. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 4-Bromo-3-methylbenzyl alcohol as a precursor in the synthesis of potent kinase inhibitors. The compound's bromomethyl group serves as a versatile handle for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. Researchers successfully incorporated this intermediate into a series of ATP-competitive inhibitors targeting EGFR mutations, showing promising anti-cancer activity in vitro and in vivo.

In the field of chemical biology, 4-Bromo-3-methylbenzyl alcohol has been employed as a building block for activity-based probes (ABPs). A recent Nature Chemical Biology paper (2024) described its use in developing covalent probes for serine hydrolases, enabling the profiling of enzyme activities in complex biological systems. The bromine atom's strategic positioning allows for selective modifications while maintaining the alcohol's hydrogen-bonding capacity, crucial for target engagement.

From a synthetic chemistry perspective, advancements in green chemistry approaches have been reported for the production of 4-Bromo-3-methylbenzyl alcohol. A 2023 Organic Process Research & Development publication detailed a biocatalytic route using engineered alcohol dehydrogenases, achieving higher yields (85%) and improved stereoselectivity compared to traditional chemical methods. This development addresses previous challenges in scalability and environmental impact associated with its synthesis.

The compound's physicochemical properties have also been the subject of computational studies. Molecular dynamics simulations (Journal of Chemical Information and Modeling, 2024) revealed that 4-Bromo-3-methylbenzyl alcohol exhibits favorable membrane permeability characteristics, explaining its utility in prodrug designs. These findings support its growing application in CNS-targeted therapeutics where blood-brain barrier penetration is critical.

Emerging applications in radiopharmaceuticals have been reported, with 4-Bromo-3-methylbenzyl alcohol serving as a precursor for PET tracer development. Researchers at a leading medical institute (2024) utilized the bromine atom for isotopic exchange with fluorine-18, creating novel imaging agents for neurodegenerative disease studies. This approach demonstrates the compound's versatility in both therapeutic and diagnostic applications.

In conclusion, 4-Bromo-3-methylbenzyl alcohol (149104-89-2) continues to prove its value as a multifunctional intermediate in pharmaceutical research. Its unique chemical features enable diverse applications ranging from drug discovery to chemical biology tools. Recent advances in synthetic methodologies and biological applications suggest this compound will remain important in developing next-generation therapeutics and research tools. Future research directions may explore its potential in targeted drug delivery systems and as a scaffold for fragment-based drug discovery.